Cas no 327163-78-0 (Benzaldehyde, 2-bromo-6-hydroxy-3-methoxy-)

• Product Name: Benzaldehyde, 2-bromo-6-hydroxy-3-methoxy-
• CAS No: 327163-78-0
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 1457576
• PubChem ID: 10681007
• Update Time: 2025-04-20

Benzaldehyde, 2-bromo-6-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-6-hydroxy-3-methoxy-
• DTXSID501277958
• 2-Bromo-6-hydroxy-3-methoxybenzaldehyde
• 327163-78-0

• Inchi： 1S/C8H7BrO3/c1-12-7-3-2-6(11)5(4-10)8(7)9/h2-4,11H,1H3
• InChI Key： OIPYMMRATVNCBB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C=O)O)OC

Computed Properties

• Exact Mass: 229.95781
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53